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Compound of Interest

Cyclohexanone, 4-
Compound Name:
[(phenylmethoxy)methyl]-

CAS No.: 132452-43-8

Cat. No.: B3046910

Get Quote

\\

Technical Guide: Cyclohexanone, 4-
[(phenylmethoxy)methyl]-[1]
Chemical Identity & Structural Analysis[1][2]

4-(Benzyloxymethyl)cyclohexanone is a bifunctional disubstituted cyclohexane derivative
serving as a critical scaffold in medicinal chemistry.[1] It features a reactive ketone core
capable of diverse functionalization and a benzyl-protected hydroxymethyl arm acting as a
lipophilic anchor or a latent alcohol.[1]

Core Identifiers
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Property Detail

IUPAC Name 4-[(Phenylmethoxy)methyl]cyclohexan-1-one
Common Name 4-(Benzyloxymethyl)cyclohexanone

CAS Registry Number 132452-43-8

Molecular Formula C14H1802

Molecular Weight 218.29 g/mol

SMILES 0O=C1CCC(COCc2ccccc2)CC1l

InChi Key Unique identifier required for database

integration.[1][2]

Conformational Analysis

The molecule exists in a chair conformation.[1] The bulky (benzyloxy)methyl group at the C4
position exhibits a strong thermodynamic preference for the equatorial orientation to minimize
1,3-diaxial interactions.[1] Unlike 4-substituted cyclohexanols, the ketone functionality at C1
removes the possibility of cis/trans isomerism in the oxidized state, rendering the compound a
single achiral isomer.[1] However, reduction of the ketone restores chirality/isomerism, yielding
cis- or trans-alcohols.[1]

Synthesis Pathways[1][3][4]

The industrial and laboratory-scale synthesis predominantly utilizes 1,4-dioxaspiro[4.5]decane-
8-methanol as the starting material.[1] This route ensures the preservation of the oxygenation
pattern while allowing selective manipulation of the alcohol before revealing the ketone.[1]

Primary Synthesis Route (Ketal Protection Strategy)

This protocol is preferred for its high yield and operational simplicity, avoiding the
regioselectivity issues of direct cyclohexanone functionalization.[1]

Step 1: O-Alkylation (Benzylation) The primary alcohol of the ketal-protected precursor is
alkylated using benzyl bromide under basic conditions.[1] The ketal group protects the ketone
from nucleophilic attack or enolization.[1]
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e Reagents: Sodium Hydride (NaH, 60% dispersion), Benzyl Bromide (BnBr), TBAI (catalyst).
[1]

e Solvent: THF or DMF (Anhydrous).[1]
e Conditions: 0°C to RT, 4-12 hours.[1]

Step 2: Ketal Deprotection (Hydrolysis) Acid-catalyzed hydrolysis removes the ethylene glycol
ketal, regenerating the cyclohexanone core.[1]

e Reagents: 2N HCI or p-TsOH.
e Solvent: Acetone/Water or THF/Water.[1]

» Conditions: Reflux or RT, 2—6 hours.[1]

Synthesis Diagram (Graphviz)[1]

i Key Process Parameters |

I
Atmosphere: N2/Ar
Temp: 0°C -> RT
BnBr, NaH, THF HCI (aq), Acetone

1,4-Dioxaspiro[4.5]decane-8-methanol (O-Alkylation) (Deprotection) .| 4-(Benzyloxymethyl)cyclohexanone
(CAS 2106-19-6) - = (CAS 132452-43-8)

Ketal-Protected Benzyl Ether

Click to download full resolution via product page
Caption: Two-step synthesis route from commercially available ketal precursor.

Reactivity & Functionalization[1]

The chemical utility of 4-(benzyloxymethyl)cyclohexanone lies in its ability to serve as a
"divergent point" in synthesis.[1] The ketone allows for ring functionalization, while the benzyl
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ether remains stable until late-stage hydrogenolysis.[1]

Reductive Amination (Medicinal Chemistry Core)

This is the most frequent application, used to attach amine-bearing pharmacophores (e.g.,
piperidines, pyrrolidines) to the cyclohexane ring.[1]

e Mechanism: Formation of an imine/enamine intermediate followed by reduction.[1]

» Reagents: Primary/Secondary Amine, Sodium Triacetoxyborohydride (STAB) or NaCNBHs.
[1]

e Outcome: Formation of cis and trans 4-substituted cyclohexylamines.[1] The hydride source
often dictates the diastereoselectivity (e.g., bulky hydrides favor equatorial attack, yielding
axial amines).[1]

Grighard & Organolithium Addition

Nucleophilic addition to the ketone generates tertiary alcohols.[1]

o Stereochemistry: Nucleophiles preferentially attack from the axial direction (less hindered),
yielding the alcohol group in the equatorial position (thermodynamic product) or axial position
depending on reagent bulk.[1]

Reaction Network Diagram

4-(Benzyloxymethyl)cyclohexanone

Pd/C, H2
(Bn Deprotection)

Reductive Amination Nucleophilic Addition
(R-NH2, NaBH(OAc)3) (R-MgBr/R-Li)
\ 4

Aminocyclohexane Derivatives Tertiary Alcohols 4-(Hydroxymethyl)cyclohexanone
(CCR5 Antagonists, NMDA Blockers) (via Grignard) (via Hydrogenolysis)

Click to download full resolution via product page

Caption: Divergent synthetic pathways from the core ketone intermediate.
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Applications in Drug Development[1]

This scaffold is prominent in the synthesis of non-peptide small molecule inhibitors.[1]

Therapeutic Area Mechanism of Action Role of Scaffold

The cyclohexane ring provides
a spacer that positions the
] . benzyl ether (hydrophobic
Virology (HIV) Integrase Inhibitors ) ) ]
interaction) relative to the polar

amide/pharmacophore core

[1].[1]

Used to synthesize NR2B-
selective antagonists.[1][3] The
) 4-benzyloxymethyl group
Neurology NMDA Receptor Antagonists ) .
modulates blood-brain barrier
(BBB) penetration and

receptor binding affinity [2].[1]

Acts as a linker segment in
PROTACS or bifunctional

Oncology SMARCA Degraders degraders, connecting the E3
ligase ligand to the protein of
interest ligand [3].[1]

Experimental Protocol: Ketal Deprotection

Objective: Isolation of 4-(benzyloxymethyl)cyclohexanone from its ketal precursor.

o Preparation: Dissolve crude 8-(benzyloxymethyl)-1,4-dioxaspiro[4.5]decane (10.0 g, 36
mmol) in Acetone (150 mL).

 Acidification: Add 2N Hydrochloric Acid (aq) (50 mL) dropwise with stirring.

e Reaction: Heat the mixture to a gentle reflux (approx. 56°C) for 3 hours. Monitor by TLC
(System: Hexane/EtOAc 4:1); the starting material (Rf ~0.[1]6) should disappear, and the
ketone product (Rf ~0.[1]4) should appear.[1][2]
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o Work-up:
o Cool to room temperature.[1][3]
o Neutralize with saturated NaHCOs solution.[1]
o Evaporate acetone under reduced pressure.[1]
o Extract the aqueous residue with Dichloromethane (DCM) (3 x 50 mL).[1]

 Purification: Dry combined organics over MgSOa, filter, and concentrate. Purify via silica gel
chromatography (Gradient: 0-20% EtOAc in Hexanes) to yield the title compound as a
colorless oil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [chemical structure of Cyclohexanone 4-
[(phenylmethoxy)methyl]-]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3046910/docs#chemical-structure-of-cyclohexanone-
4-phenylmethoxy-methyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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